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Compound of Interest

2-Amino-3-(4-
Compound Name:
aminophenyl)propanoic acid

Cat. No.: B556570

An In-depth Technical Guide to 2-Amino-3-(4-
aminophenyl)propanoic Acid

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2-Amino-3-(4-aminophenyl)propanoic acid. It is intended for
researchers, scientists, and professionals in the field of drug development who are interested in
the synthesis, characterization, and potential applications of this non-proteinogenic amino acid
and its derivatives.

Chemical and Physical Properties

2-Amino-3-(4-aminophenyl)propanoic acid, also known as 4-amino-phenylalanine, is an
aromatic amino acid. It exists as different stereoisomers, with the L-enantiomer, 4-amino-L-
phenylalanine, being a metabolic intermediate. The compound is a solid at room temperature
and is sensitive to air.[1]

Identifiers and General Properties
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Property Value Reference
(2S)-2-amino-3-(4-
IUPAC Name ) ) ) [2]
aminophenyl)propanoic acid
4-Amino-L-phenylalanine, p-
Synonyms ) ) [2]
amino-L-phenylalanine
CAS Number 943-80-6 (L-form) [2]
Molecular Formula CoH12N202 [2]
Molecular Weight 180.20 g/mol [2]
Property Value Reference
Decomposes at 230°C (for
Melting Point (2S)-2-amino-3-(4-nitrophenyl)-  [3]
propanoic acid)
Boiling Point Not available
Soluble in water. The solubility
of amino acids is generally
influenced by pH, being lowest
at the isoelectric point and
Solubility increasing in acidic or basic [1][4]15]
solutions. In mixed solvent
systems, solubility tends to
decrease with increasing
organic solvent concentration.
pKa 2.14 (Predicted) [1]
Off-white to pale beige
Appearance [1]

crystalline powder

Experimental Protocols
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The following sections detail the general procedures for the synthesis, purification, and analysis
of 2-Amino-3-(4-aminophenyl)propanoic acid.

Synthesis

A common synthetic route to 2-Amino-3-(4-aminophenyl)propanoic acid starts from L-
phenylalanine and involves a two-step process: nitration followed by reduction.

Step 1: Nitration of L-Phenylalanine to 4-Nitro-L-phenylalanine
This procedure involves the electrophilic nitration of the phenyl ring of L-phenylalanine.
e Materials:

o L-phenylalanine

[¢]

Concentrated Sulfuric Acid (H2SOa4)

[e]

Concentrated Nitric Acid (HNOs)

o

Ammonium Hydroxide (NH2sOH)

[¢]

Ice bath
e Procedure:

o Prepare a mixed acid solution of concentrated nitric acid and concentrated sulfuric acid
(e.g., a1.4:1.1 v/v ratio) and cool it to 10°C.[1]

o Dissolve L-phenylalanine in concentrated sulfuric acid and cool the solution in an ice bath
to 10°C.[1]

o Slowly add the mixed acid solution dropwise to the L-phenylalanine solution with constant
stirring, maintaining the temperature at 10°C.[1]

o Continue stirring the reaction mixture at 10°C for approximately 2.5 hours.[1]

o After the reaction is complete, carefully adjust the pH of the solution to 5 with ammonium
hydroxide to precipitate the product.[1]
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o Filter the precipitate, wash with cold water, and dry to obtain 4-Nitro-L-phenylalanine.
Step 2: Reduction of 4-Nitro-L-phenylalanine to 2-Amino-3-(4-aminophenyl)propanoic acid
The nitro group of 4-Nitro-L-phenylalanine is reduced to an amino group.

e Materials:
o 4-Nitro-L-phenylalanine

o Reducing agent (e.g., Zinc powder in the presence of an acid, or catalytic hydrogenation
with Pd/C)

o Solvent (e.g., Ethanol, Methanol, or an acidic agueous solution)

e Procedure (lllustrative example with Zinc):

[¢]

Suspend 4-Nitro-L-phenylalanine in a suitable solvent.
o Add a reducing agent, such as zinc powder, portion-wise.

o The reaction is typically carried out at room temperature or with gentle heating and
monitored by Thin Layer Chromatography (TLC).

o Upon completion, the reaction mixture is filtered to remove the reducing agent and any
inorganic salts.

o The filtrate is concentrated under reduced pressure.

o The crude product is then purified by recrystallization.

Purification

Purification of the final product is typically achieved by recrystallization. The choice of solvent
will depend on the solubility of the compound and impurities. Common solvents for
recrystallizing amino acids include water-ethanol mixtures.

Analytical Methods
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High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of 2-Amino-3-(4-aminophenyl)propanoic
acid and for separating its enantiomers.

o For Purity Analysis (Reversed-Phase HPLC):
o Column: C18 column.

o Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer at a specific pH) and
an organic modifier (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where the aromatic ring absorbs (e.g., 254 nm).
e For Chiral Separation:

o Column: A chiral stationary phase (CSP) is required. Examples include macrocyclic
glycopeptide-based columns (e.g., Astec CHIROBIOTIC™ T) or Pirkle-type columns.

o Mobile Phase: The mobile phase composition is highly dependent on the CSP used and
can range from normal-phase (e.g., hexane/ethanol mixtures with additives like
trifluoroacetic acid and an amine) to polar organic or reversed-phase conditions.

o Detection: UV or Mass Spectrometry (MS).

Biological Significance and Applications

While 2-Amino-3-(4-aminophenyl)propanoic acid itself is a metabolic intermediate, its
derivatives have garnered significant attention in drug discovery.[6] Notably, derivatives of 4-
aminophenylalanine have been investigated as potent and selective inhibitors of Dipeptidyl
Peptidase-4 (DPP-4).

Role of Derivatives as DPP-4 Inhibitors

DPP-4 is a serine protease that plays a crucial role in glucose homeostasis. It inactivates
incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent
insulinotropic polypeptide (GIP).[7][8] These hormones are released in response to food intake
and stimulate insulin secretion from pancreatic -cells and suppress glucagon secretion from a-
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cells, thereby lowering blood glucose levels.[7][8] By inhibiting DPP-4, the levels of active GLP-
1 and GIP are increased, leading to enhanced insulin secretion and improved glycemic control.
[71[8][9] This mechanism of action has led to the development of DPP-4 inhibitors as a class of
oral antidiabetic drugs for the treatment of type 2 diabetes.

DPP-4 Signaling Pathway

The following diagram illustrates the role of DPP-4 in the incretin pathway and the effect of its
inhibition.

Pancreas

inhibits Alpha-cells
Gut

———stimutates—
GLP-1 (active)
. Beta-cells )

inactivated by

GIP (active)

GLP-1 (inactive)

GIP (inactive)

|||||||||

DPP-4 Inhibitor

Click to download full resolution via product page

DPP-4 signaling pathway in glucose homeostasis.

Conclusion
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2-Amino-3-(4-aminophenyl)propanoic acid is a versatile building block in medicinal
chemistry. While its primary biological significance lies in its derivatives, particularly as
inhibitors of DPP-4 for the management of type 2 diabetes, the parent molecule itself
possesses interesting chemical properties. The synthetic and analytical protocols outlined in
this guide provide a foundation for researchers to further explore the potential of this and
related compounds in the development of novel therapeutics. Further research is warranted to
fully elucidate the spectral properties and biological activities of the unmodified amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Amino-L-phenylalanine | 943-80-6 [chemicalbook.com]

2. 4-Aminophenylalanine | C9H12N202 | CID 151001 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. US5969179A - Method for preparing enantiomeric forms of amino alkylaminophenyl
propanoic acid - Google Patents [patents.google.com]

e 4. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham
[digitalcommons.uri.edu]

» 5. Solubility of amino acids in pure solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
e 6. medchemexpress.com [medchemexpress.com]

e 7. droracle.ai [droracle.ai]

e 8. droracle.ai [droracle.ai]

e 9. Video: Dipeptidyl Peptidase 4 Inhibitors [jove.com]

 To cite this document: BenchChem. [Physical and chemical properties of 2-Amino-3-(4-
aminophenyl)propanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556570#physical-and-chemical-properties-of-2-
amino-3-4-aminophenyl-propanoic-acid]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b556570?utm_src=pdf-body
https://www.benchchem.com/product/b556570?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1722156.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminophenylalanine
https://patents.google.com/patent/US5969179A/en
https://patents.google.com/patent/US5969179A/en
https://digitalcommons.uri.edu/oa_diss/159/
https://digitalcommons.uri.edu/oa_diss/159/
https://pubmed.ncbi.nlm.nih.gov/5128365/
https://www.medchemexpress.com/4-amino-l-phenylalanine.html
https://www.droracle.ai/articles/214751/what-is-the-role-of-dpp-4-dipeptidyl-peptidase-4-in
https://www.droracle.ai/articles/5748/what-is-the-function-of-dipeptidyl-peptidase-4-dpp-4
https://www.jove.com/science-education/v/17305/dipeptidyl-peptidase-4-inhibitors
https://www.benchchem.com/product/b556570#physical-and-chemical-properties-of-2-amino-3-4-aminophenyl-propanoic-acid
https://www.benchchem.com/product/b556570#physical-and-chemical-properties-of-2-amino-3-4-aminophenyl-propanoic-acid
https://www.benchchem.com/product/b556570#physical-and-chemical-properties-of-2-amino-3-4-aminophenyl-propanoic-acid
https://www.benchchem.com/product/b556570#physical-and-chemical-properties-of-2-amino-3-4-aminophenyl-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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